Cas no 1021227-93-9 (4-fluoro-N-[4-(2-{[(4-methylphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide)

• Product Name: 4-fluoro-N-[4-(2-{[(4-methylphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• CAS No: 1021227-93-9
• MF: C₂₁H₂₀FN₃O₂S
• MW: 397.46580696106
• CID: 6420863
• PubChem ID: 42208560
• Update Time: 2024-01-16

4-fluoro-N-[4-(2-{[(4-methylphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[4-(2-{[(4-methylphenyl)methyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]benzamide
• F5254-0233
• AKOS024503404
• 4-fluoro-N-[4-[3-[(4-methylphenyl)methylamino]-3-oxopropyl]-1,3-thiazol-2-yl]benzamide
• 4-fluoro-N-(4-(3-((4-methylbenzyl)amino)-3-oxopropyl)thiazol-2-yl)benzamide
• 1021227-93-9

• Inchi： 1S/C21H20FN3O2S/c1-14-2-4-15(5-3-14)12-23-19(26)11-10-18-13-28-21(24-18)25-20(27)16-6-8-17(22)9-7-16/h2-9,13H,10-12H2,1H3,(H,23,26)(H,24,25,27)
• InChI Key： ZKSRWYJDLDIELZ-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NCC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 397.12602622g/mol
• Monoisotopic Mass: 397.12602622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives